Picroside I
Picroside I
Brand Name:
Vulcanchem
CAS No.:
27409-30-9
VCID:
VC0192115
InChI:
InChI=1S/C24H28O11/c25-11-24-16-13(17(27)21(24)35-24)8-9-31-22(16)34-23-20(30)19(29)18(28)14(33-23)10-32-15(26)7-6-12-4-2-1-3-5-12/h1-9,13-14,16-23,25,27-30H,10-11H2/b7-6+/t13-,14-,16-,17+,18-,19+,20-,21+,22+,23+,24-/m1/s1
SMILES:
Molecular Formula:
C24H28O11
Molecular Weight:
492.5 g/mol
Picroside I
CAS No.: 27409-30-9
Natural Products
VCID: VC0192115
Molecular Formula: C24H28O11
Molecular Weight: 492.5 g/mol
| CAS No. | 27409-30-9 |
|---|---|
| Product Name | Picroside I |
| Molecular Formula | C24H28O11 |
| Molecular Weight | 492.5 g/mol |
| IUPAC Name | [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(1S,2S,4S,5S,6R,10S)-5-hydroxy-2-(hydroxymethyl)-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl]oxy]oxan-2-yl]methyl (E)-3-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C24H28O11/c25-11-24-16-13(17(27)21(24)35-24)8-9-31-22(16)34-23-20(30)19(29)18(28)14(33-23)10-32-15(26)7-6-12-4-2-1-3-5-12/h1-9,13-14,16-23,25,27-30H,10-11H2/b7-6+/t13-,14-,16-,17+,18-,19+,20-,21+,22+,23+,24-/m1/s1 |
| Standard InChIKey | XZGPUOQGERGURE-LUVHZPKESA-N |
| Isomeric SMILES | C1=CC=C(C=C1)/C=C/C(=O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)O[C@H]3[C@H]4[C@@H](C=CO3)[C@@H]([C@H]5[C@@]4(O5)CO)O)O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)C=CC(=O)OCC2C(C(C(C(O2)OC3C4C(C=CO3)C(C5C4(O5)CO)O)O)O)O |
| Synonyms | picroside I |
| Reference | Tetrahedron Lett., 1969, p3837 |
| PubChem Compound | 6440892 |
| Last Modified | Nov 11 2021 |
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